Cas no 66566-49-2 (1,4-Benzenediamine, N-(2-methoxyethyl)-, sulfate (1:1))
66566-49-2 structure
Product Name:1,4-Benzenediamine, N-(2-methoxyethyl)-, sulfate (1:1)
CAS No:66566-49-2
MF:C9H16N2O5S
MW:264.298741340637
CID:396151
PubChem ID:71375043
Update Time:2025-04-19
1,4-Benzenediamine, N-(2-methoxyethyl)-, sulfate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediamine, N-(2-methoxyethyl)-, sulfate (1:1)
- 4-N-(2-methoxyethyl)benzene-1,4-diamine,sulfuric acid
- 66566-49-2
- DTXSID50797796
- Sulfuric acid--N~1~-(2-methoxyethyl)benzene-1,4-diamine (1/1)
-
- Inchi: 1S/C9H14N2O.H2O4S/c1-12-7-6-11-9-4-2-8(10)3-5-9;1-5(2,3)4/h2-5,11H,6-7,10H2,1H3;(H2,1,2,3,4)
- InChI Key: ICTNREHFNBMLKP-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.O(C)CCNC1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 264.07808
- Monoisotopic Mass: 264.07799279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 192
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 130Ų
Experimental Properties
- PSA: 121.88
1,4-Benzenediamine, N-(2-methoxyethyl)-, sulfate (1:1) Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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